Cas no 89780-10-9 (1-Naphthalenol, 5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-)

• Product Name: 1-Naphthalenol, 5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-
• CAS No: 89780-10-9
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 581810
• PubChem ID: 21678483
• Update Time: 2025-04-19

1-Naphthalenol, 5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-
• 3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-1-ol
• 89780-10-9
• FRYUFVBGUAOIDZ-UHFFFAOYSA-N
• 3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydronaphthalen-1-ol
• 1-hydroxy-3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydronaphthalene
• SCHEMBL9215514
• DTXSID40616846

• Inchi： 1S/C15H22O/c1-10-8-11-13(12(16)9-10)15(4,5)7-6-14(11,2)3/h8-9,16H,6-7H2,1-5H3
• InChI Key： FRYUFVBGUAOIDZ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC2=C1C(C)(C)CCC2(C)C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų